Cas no 5464-31-3 (2-(2-cyanoethylamino)-4-methylsulfanylbutanoic Acid)

2-(2-cyanoethylamino)-4-methylsulfanylbutanoic Acid structure
5464-31-3 structure
Product Name:2-(2-cyanoethylamino)-4-methylsulfanylbutanoic Acid
CAS No:5464-31-3
MF:C8H14N2O2S
MW:202.273960590363
CID:942343
PubChem ID:4208766
Update Time:2025-04-19

2-(2-cyanoethylamino)-4-methylsulfanylbutanoic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-(2-cyanoethylamino)-4-methylsulfanylbutanoic Acid
    • AC1N62M1
    • DL-Methionine, N-(2-cyanoethyl)-
    • N-(2-Cyan-aethyl)-methionin
    • N-(2-Cyan-ethyl)-DL-methionin
    • N-(2-Cyanoethyl)-DL-methionine
    • N-(2-cyano-ethyl)-methionine
    • N-< 2-Cyan-ethyl> -DL-methionin
    • NSC15836
    • WLN: NC2MYVQ2S1
    • SCHEMBL11581223
    • DTXSID60400865
    • NSC-15836
    • N-(2-Cyanoethyl)methionine
    • Methionine, N-(2-cyanoethyl)-
    • LHCHRAHJOLPBDV-UHFFFAOYSA-N
    • 5464-31-3
    • Inchi: 1S/C8H14N2O2S/c1-13-6-3-7(8(11)12)10-5-2-4-9/h7,10H,2-3,5-6H2,1H3,(H,11,12)
    • InChI Key: LHCHRAHJOLPBDV-UHFFFAOYSA-N
    • SMILES: S(C)CCC(C(=O)O)NCCC#N

Computed Properties

  • Exact Mass: 202.07772
  • Monoisotopic Mass: 202.07759887g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 7
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.2
  • Topological Polar Surface Area: 98.4Ų

Experimental Properties

  • PSA: 73.12
  • LogP: 1.08688
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